1-(2-(Benzo[d][1,3]dioxol-5-yl)-9-chloro-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidin]-1'-yl)ethanone

• IUPAC Name: 1-[2-(1,3-benzodioxol-5-yl)-9-chlorospiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-yl]ethanone
• InChI: InChI=1S/C23H22ClN3O4/c1-14(28)26-8-6-23(7-9-26)27-19(17-11-16(24)3-5-20(17)31-23)12-18(25-27)15-2-4-21-22(10-15)30-13-29-21/h2-5,10-11,19H,6-9,12-13H2,1H3
• InChI Key: OVZMTMRKPMIASY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC5=C(C=C4)OCO5)C6=C(O2)C=CC(=C6)Cl
• Molecular Formula: C23H22ClN3O4
• Molecular Weight: 439.9 g/mol

Description

The compound “1-(2-(Benzo[d][1,3]dioxol-5-yl)-9-chloro-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4’-piperidin]-1’-yl)ethanone” is an organic compound. It is a solid compound with a colorless or light yellow color. It is widely used in organic synthesis reactions, often used as an intermediate. It can be used to synthesize compounds containing a benzo dioxole cyclopentane structure, which are easy to undergo substitution reactions and catalytic reactions. In addition, it can also be used as a raw material in the fields of drug synthesis, fragrances, and coatings.

Synthesis Analysis

The synthesis method of this compound is relatively simple. A common method is to esterify benzo dioxole cyclopentane with acetic anhydride in the presence of an appropriate catalyst. The control of reaction temperature and reaction time can regulate the yield and purity.

Molecular Structure Analysis

The molecular structure of this compound is complex and contains several functional groups. The structure of the compound has been determined using single crystal X-ray diffraction technique.

Chemical Reactions Analysis

This compound is involved in various chemical reactions. For instance, it can undergo asymmetric reduction under certain conditions. The optimum reaction conditions were predicted as pH 6.20, temperature 30°C, incubation time 30h, and agitation speed 193rpm. For these operating conditions, it was estimated that the product could be obtained with 94% enantiomeric excess (ee) and 95% conversion rate (cr).

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula C16H21NO3 and molecular weight 275.3428 g/mol. It is a solid compound with a colorless or light yellow color.

Scientific Research Applications

Spiro Compounds in Medicinal Chemistry

Spiro compounds, which include structures similar to the one you're interested in, have been extensively studied for their medicinal properties. For instance, spiro derivatives of 1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazines have demonstrated a range of biological activities, including antimicrobial, anti-inflammatory, and antioxidant properties (Mandzyuk et al., 2020). Such findings underscore the potential of spiro compounds in the development of new therapeutic agents.

Molecular Interaction Studies

Molecular interaction studies of compounds with specific receptors can provide insights into their mechanism of action and potential applications. For example, N-(piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1H-pyrazole-3-carboxamide has been studied for its antagonist activity at the CB1 cannabinoid receptor, offering a model for understanding the structural requirements for receptor binding and activity modulation (Shim et al., 2002). Such studies are crucial for the rational design of compounds targeting specific receptors.

Antiviral and Antimicrobial Applications

The search for new antiviral and antimicrobial agents remains a priority in medicinal chemistry. Spiro compounds and related structures have shown promise in this area as well. For instance, novel pyrazoline and pyrazole derivatives have exhibited antibacterial and antifungal activity, highlighting the potential of these compounds in treating infectious diseases (Hassan, 2013).